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Compound of Interest

Compound Name: 5-Chloro-8-methoxyquinolin-4-ol

CAS No.: 1153084-29-7

Cat. No.: B15068477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 5-
Chloro-8-methoxyquinolin-4-ol, a quinoline derivative of interest in medicinal chemistry and

materials science. This document will detail its molecular characteristics, synthesis, and

analytical data, offering a valuable resource for researchers engaged in drug discovery and

development.

Core Molecular Attributes
5-Chloro-8-methoxyquinolin-4-ol, also known by its synonym 5-Chloro-4-hydroxy-8-

methoxyquinoline, is a halogenated and methoxylated derivative of the quinoline scaffold. The

presence of the chloro, methoxy, and hydroxyl functional groups imparts specific chemical

properties that are of interest for further molecular design and synthesis.

A summary of its key molecular and physical properties is presented in the table below.
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Property Value Source

Molecular Formula C₁₀H₈ClNO₂ [1], [2]

Molecular Weight 209.63 g/mol [1], [2]

CAS Number 1153084-29-7 [1], [2]

Predicted Boiling Point 355.3 ± 42.0 °C [1]

Predicted Density 1.326 ± 0.06 g/cm³ [1]

Hydrogen Bond Donors 1 [1], [2]

Hydrogen Bond Acceptors 3 [1], [2]

Synthesis and Structural Elucidation
While specific experimental details for the synthesis of 5-Chloro-8-methoxyquinolin-4-ol are

not widely published, its structure suggests that it can be prepared from derivatives of 8-

hydroxyquinoline or through the cyclization of appropriately substituted anilines. A plausible

synthetic approach would involve the methylation of the hydroxyl group of a precursor like 5-

chloro-8-hydroxyquinoline, followed by the introduction of the hydroxyl group at the 4-position.

The structural elucidation of this compound would rely on a combination of standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be critical for

confirming the positions of the chloro, methoxy, and hydroxyl groups on the quinoline ring.

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for

the O-H, C-O, C=C, and C-Cl bonds.

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the exact

molecular weight and elemental composition.

Potential Applications in Research and
Development
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Quinoline derivatives are a well-established class of compounds with a broad range of

biological activities. They are core structures in a number of approved drugs and are frequently

investigated in drug discovery programs.

The related compound, 5-chloro-8-hydroxyquinoline, is known for its antimicrobial, antifungal,

and potential anticancer properties.[3] It is used as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[3] Specifically, it has shown in vitro activity against

Mycobacterium tuberculosis.[4]

Given the structural similarities, 5-Chloro-8-methoxyquinolin-4-ol is a promising candidate for

investigation in several areas:

Antimicrobial and Antifungal Research: The quinoline core, combined with the halogen

substituent, suggests potential for antimicrobial and antifungal activity.

Anticancer Drug Discovery: Many quinoline-based compounds have been investigated as

anticancer agents. The specific substitution pattern of this molecule could offer novel

interactions with biological targets.

Materials Science: The ability of 8-hydroxyquinoline derivatives to chelate metal ions makes

them interesting for the development of new materials with specific electronic or optical

properties.

Experimental Protocols for Related Compounds
While a specific protocol for 5-Chloro-8-methoxyquinolin-4-ol is not readily available, the

synthesis of the related compound, 5-Chloro-8-hydroxyquinoline, provides a valuable

reference. A general procedure for its synthesis via a Doebner-von Miller reaction is outlined

below.[5]

Synthesis of 5-Chloro-8-hydroxyquinoline
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Caption: General workflow for the synthesis of 5-Chloro-8-hydroxyquinoline.

Step-by-Step Methodology:

To a round-bottomed flask containing 4-chloro-2-aminophenol (~1 mmol), add a 1N HCl

solution (82.5 mL).[5]

Add acrolein diethyl acetal (2.5 mmol) to the reaction mixture.[5]

Reflux the resulting solution at 111°C for 24 hours.[5]

After cooling to room temperature, neutralize the solution to a pH of 7-8 by adding solid

Na₂CO₃.[5]

Extract the product with dichloromethane (3 x 100 mL).[5]

Combine the organic layers and dry over anhydrous Na₂SO₄.[5]

Evaporate the solvent under reduced pressure.[5]

Purify the crude residue by column chromatography to yield the desired quinoline product.[5]
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Conclusion
5-Chloro-8-methoxyquinolin-4-ol is a quinoline derivative with potential for further

investigation in drug discovery and materials science. While detailed experimental data for this

specific compound is limited in the public domain, its structural relationship to other biologically

active quinolines suggests it is a compound of interest. The synthesis and characterization of

this molecule would be a valuable contribution to the field, potentially unlocking new avenues

for the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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